Cas no 66478-61-3 (Benzene, hexakis(1-methylethoxy)-)

Benzene, hexakis(1-methylethoxy)- structure
66478-61-3 structure
Product Name:Benzene, hexakis(1-methylethoxy)-
CAS No:66478-61-3
MF:C24H42O6
MW:426.586688518524
CID:388422
PubChem ID:12388028
Update Time:2025-04-19

Benzene, hexakis(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, hexakis(1-methylethoxy)-
    • 1,2,3,4,5,6-hexa(propan-2-yloxy)benzene
    • 66478-61-3
    • DTXSID20495858
    • Hexakis[(propan-2-yl)oxy]benzene
    • Inchi: 1S/C24H42O6/c1-13(2)25-19-20(26-14(3)4)22(28-16(7)8)24(30-18(11)12)23(29-17(9)10)21(19)27-15(5)6/h13-18H,1-12H3
    • InChI Key: VQSPZIBDWKRNND-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C(=C(C(=C(C=1OC(C)C)OC(C)C)OC(C)C)OC(C)C)OC(C)C

Computed Properties

  • Exact Mass: 426.29813906g/mol
  • Monoisotopic Mass: 426.29813906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 12
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 55.4Ų
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